Cas no 190004-35-4 (6-methyl-2-Pyridinecarboximidamide)

• Product Name: 6-methyl-2-Pyridinecarboximidamide
• CAS No: 190004-35-4
• MF: C₇H₉N₃
• MW: 135.166460752487
• MDL: MFCD09952702
• CID: 115731
• PubChem ID: 14253200
• Update Time: 2025-05-24

6-methyl-2-Pyridinecarboximidamide Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboximidamide,6-methyl-
• 6-methylpyridine-2-carboxamidine
• 6-Methyl-pyridine-2-carboxamidine hydrochloride
• 6-METHYL-2-PYRIDINECARBOXIMIDAMIDE
• 2-Pyridinecarboximidamide,6-methyl-(9CI)
• 190004-35-4
• 6-Methylpicolinimidamide
• SCHEMBL1443336
• 2-Pyridinecarboximidamide, 6-methyl-
• 6-Methyl-pyridine-2-carboxamidine
• 6-Methylpyridine-2-carboximidamide
• AKOS012862570
• PIZYALZCFPRXAD-UHFFFAOYSA-N
• MFCD09751911
• DB-307153
• 6-methyl-2-Pyridinecarboximidamide

• MDL： MFCD09952702
• Inchi： 1S/C7H9N3/c1-5-3-2-4-6(10-5)7(8)9/h2-4H,1H3,(H3,8,9)
• InChI Key： PIZYALZCFPRXAD-UHFFFAOYSA-N
• SMILES： N1C(C(=N)N)=CC=CC=1C

Computed Properties

• Exact Mass: 171.05600
• Monoisotopic Mass: 135.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 62.76000
• LogP: 2.27610

6-methyl-2-Pyridinecarboximidamide Security Information

• HazardClass：IRRITANT

Additional information on 6-methyl-2-Pyridinecarboximidamide

Comprehensive Overview of 6-methyl-2-Pyridinecarboximidamide (CAS No. 190004-35-4): Properties, Applications, and Industry Insights

6-methyl-2-Pyridinecarboximidamide (CAS No. 190004-35-4) is a specialized organic compound belonging to the pyridinecarboximidamide class. Its molecular structure features a pyridine ring substituted with a methyl group at the 6-position and a carboximidamide functional group at the 2-position. This unique configuration grants the compound distinct chemical properties, making it valuable in pharmaceutical research, agrochemical development, and material science. The growing interest in heterocyclic compounds and nitrogen-containing scaffolds has positioned 6-methyl-2-Pyridinecarboximidamide as a subject of increasing scientific and industrial attention.

Recent advancements in drug discovery have highlighted the importance of pyridine derivatives like 6-methyl-2-Pyridinecarboximidamide. Researchers are particularly interested in its potential as a building block for small molecule therapeutics, especially in the development of kinase inhibitors and enzyme modulators. The compound's hydrogen bonding capacity and molecular recognition properties make it particularly suitable for designing targeted therapies in areas such as oncology and metabolic disorders. Current literature suggests that modifications of the carboximidamide group can significantly alter biological activity, prompting numerous structure-activity relationship studies.

From a synthetic chemistry perspective, 6-methyl-2-Pyridinecarboximidamide serves as a versatile intermediate in organic synthesis. Its reactivity profile allows for various transformations, including cyclization reactions, condensation processes, and nucleophilic substitutions. The compound's stability under diverse reaction conditions has made it particularly valuable in combinatorial chemistry and high-throughput screening applications. Recent patents demonstrate its utility in creating novel heterocyclic systems with potential applications in electronic materials and coordination chemistry.

The analytical characterization of 6-methyl-2-Pyridinecarboximidamide typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for research applications. Quality control protocols for 190004-35-4 emphasize the importance of residual solvent analysis and impurity profiling, especially when the material is intended for pharmaceutical use. Recent improvements in analytical methodology have enhanced the detection limits for potential byproducts, ensuring higher standards for research-grade materials.

In the context of green chemistry initiatives, researchers are exploring more sustainable routes to synthesize 6-methyl-2-Pyridinecarboximidamide. Current efforts focus on catalytic processes that reduce waste generation and energy consumption while maintaining high yields. The development of continuous flow chemistry approaches for pyridine derivatives represents an exciting frontier in process optimization. These advancements align with growing industry demands for environmentally friendly synthesis methods without compromising product quality or performance.

The commercial availability of 6-methyl-2-Pyridinecarboximidamide has expanded significantly in recent years, with multiple suppliers offering the compound in various quantities and purity grades. Market analysis indicates steady growth in demand for specialty chemicals like 190004-35-4, driven by expanding research activities in both academic and industrial settings. Proper storage conditions (typically cool, dry environments) and handling procedures are essential to maintain the compound's stability over time, with many suppliers now providing detailed technical data sheets and certificates of analysis.

Looking forward, the scientific community anticipates broader applications for 6-methyl-2-Pyridinecarboximidamide in emerging fields such as molecular electronics and supramolecular chemistry. Its ability to participate in non-covalent interactions makes it particularly interesting for designing functional materials with tailored properties. Ongoing research continues to uncover new reactivity patterns and potential uses for this versatile compound, ensuring its place as an important tool in modern chemical research and development.